Cas no 1820574-51-3 (Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)-)

• Product Name: Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)-
• CAS No: 1820574-51-3
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD24642942
• CID: 5152665
• PubChem ID: 94557655
• Update Time: 2025-10-31

Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)-

• MDL： MFCD24642942
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-3-1-2-7(4-9)10-5-8(10)6-15/h1-4,8,10H,5-6,15H2/t8-,10-/m0/s1
• InChI Key： HMVDYILQOBDJFR-WPRPVWTQSA-N
• SMILES： [C@@H]1(CN)C[C@H]1C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)-

Comprehensive Overview of Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 1820574-51-3)

The compound Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 1820574-51-3) is a chiral amine derivative featuring a cyclopropane ring and a trifluoromethylphenyl group. Its unique stereochemistry, denoted by the (1R,2R) configuration, makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly interested in this compound due to its potential applications in developing novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for chiral building blocks like Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's cyclopropane moiety is particularly noteworthy, as it is known to confer rigidity and improved bioavailability to drug molecules. This structural feature aligns with current trends in drug discovery, where researchers prioritize compounds with enhanced pharmacokinetic profiles. Additionally, the trifluoromethyl group is a hotspot in modern chemistry due to its ability to modulate electronic and steric properties, making it a frequent subject of structure-activity relationship (SAR) studies.

The synthesis of Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- typically involves asymmetric hydrogenation or resolution techniques to achieve the desired (1R,2R) enantiomer. These methods are often discussed in academic and industrial forums, as they highlight the challenges and innovations in stereoselective synthesis. The compound's CAS No. 1820574-51-3 is frequently searched in chemical databases, reflecting its relevance in patent literature and research publications. Its applications extend beyond pharmaceuticals, with potential uses in materials science, particularly in the development of advanced polymers and liquid crystals.

From an environmental and regulatory perspective, Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- is subject to standard safety assessments, given its use in laboratory settings. However, its non-hazardous nature under normal handling conditions makes it a preferred choice for researchers. The compound's stability and compatibility with various reaction conditions further contribute to its popularity. As the pharmaceutical industry continues to explore fluorinated compounds, derivatives like this are expected to play a pivotal role in the development of next-generation drugs.

In conclusion, Cyclopropanemethanamine, 2-[3-(trifluoromethyl)phenyl]-, (1R,2R)- (CAS No. 1820574-51-3) represents a versatile and highly sought-after chiral amine in contemporary chemical research. Its structural features, including the cyclopropane ring and trifluoromethyl group, align with current scientific trends and industrial needs. Whether in drug discovery, materials science, or asymmetric synthesis, this compound continues to attract significant attention, underscoring its importance in advancing chemical innovation.